molecular formula C20H31N3O2 B5404574 N-(4-methylbenzyl)-2-[2-(4-morpholinyl)ethyl]-1-piperidinecarboxamide

N-(4-methylbenzyl)-2-[2-(4-morpholinyl)ethyl]-1-piperidinecarboxamide

Cat. No. B5404574
M. Wt: 345.5 g/mol
InChI Key: MMPULCCBKYYSTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-methylbenzyl)-2-[2-(4-morpholinyl)ethyl]-1-piperidinecarboxamide, also known as NMB, is a compound that has gained significant attention in the scientific community for its potential therapeutic uses.

Mechanism of Action

N-(4-methylbenzyl)-2-[2-(4-morpholinyl)ethyl]-1-piperidinecarboxamide acts as a selective agonist for the D2 dopamine receptor, which is involved in the regulation of movement, motivation, and reward. By binding to this receptor, this compound can modulate the activity of dopamine neurons in the brain, leading to changes in behavior and physiological responses.
Biochemical and Physiological Effects
This compound has been shown to increase dopamine release in the striatum, a brain region involved in the regulation of movement and reward. It also increases the firing rate of dopamine neurons in the substantia nigra, a brain region that is affected in Parkinson's disease. Additionally, this compound has been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methylbenzyl)-2-[2-(4-morpholinyl)ethyl]-1-piperidinecarboxamide in lab experiments is its selectivity for the D2 dopamine receptor, which allows for more specific manipulation of dopamine signaling pathways. However, one limitation is the potential for off-target effects, which could complicate interpretation of results.

Future Directions

There are several potential future directions for research on N-(4-methylbenzyl)-2-[2-(4-morpholinyl)ethyl]-1-piperidinecarboxamide, including:
- Further investigation of its potential therapeutic uses in neurological disorders such as Parkinson's disease and addiction
- Development of more selective and potent analogs of this compound for use in research and potential clinical applications
- Investigation of the underlying mechanisms of this compound's effects on dopamine signaling pathways
- Exploration of potential side effects and safety concerns associated with this compound use.

Synthesis Methods

The synthesis of N-(4-methylbenzyl)-2-[2-(4-morpholinyl)ethyl]-1-piperidinecarboxamide involves the reaction of 1-piperidinecarboxylic acid with 2-(4-morpholinyl)ethylamine followed by reaction with 4-methylbenzyl chloride. The resulting product is this compound.

Scientific Research Applications

N-(4-methylbenzyl)-2-[2-(4-morpholinyl)ethyl]-1-piperidinecarboxamide has been studied for its potential use in the treatment of various neurological disorders, including Parkinson's disease and drug addiction. It has been shown to modulate the activity of dopamine neurons in the brain, which is important for the regulation of movement and reward-related behaviors.

properties

IUPAC Name

N-[(4-methylphenyl)methyl]-2-(2-morpholin-4-ylethyl)piperidine-1-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H31N3O2/c1-17-5-7-18(8-6-17)16-21-20(24)23-10-3-2-4-19(23)9-11-22-12-14-25-15-13-22/h5-8,19H,2-4,9-16H2,1H3,(H,21,24)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MMPULCCBKYYSTO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CNC(=O)N2CCCCC2CCN3CCOCC3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H31N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

345.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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